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Compound of Interest

Compound Name:
2,5-Dibromo-3-

(trifluoromethyl)pyridine

Cat. No.: B1401421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

2,5-Dibromo-3-(trifluoromethyl)pyridine, a key intermediate in various organic synthesis

applications. The information is presented to be a valuable resource for laboratory work and

process development.

Core Physical Properties
While some physical properties of 2,5-Dibromo-3-(trifluoromethyl)pyridine have been

reported, a complete experimental profile is not readily available in the public domain. The table

below summarizes the available quantitative data for the target compound and includes data

for structurally similar compounds for comparative purposes.
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Property
2,5-Dibromo-3-
(trifluoromethy
l)pyridine

2-Bromo-3-
(trifluoromethy
l)pyridine

2-Bromo-5-
(trifluoromethy
l)pyridine

5-Bromo-2-
(trifluoromethy
l)pyridine

CAS Number 79623-39-5[1] 175205-82-0 50488-42-1 436799-32-5

Molecular

Formula
C6H2Br2F3N[1] C6H3BrF3N C6H3BrF3N C6H3BrF3N

Molecular Weight 304.9 g/mol [1] 225.99 g/mol 225.99 g/mol 225.99 g/mol

Physical State Likely solid Solid[2] Solid Solid

Melting Point
Data not

available

37-41 °C, 37.0-

43.0 °C[2]
44-48 °C 41-45 °C[3]

Boiling Point 223 °C[1]
Data not

available

Data not

available

Data not

available

Density
2.1 ± 0.1

g/cm³[1]

Data not

available

Data not

available

Data not

available

Refractive Index 1.514[1]
Data not

available

Data not

available

Data not

available

Flash Point 89 °C[1]
Data not

available

Data not

available
78 °C[3]

Solubility

Data not

available

(Qualitatively, a

similar

compound, 2,5-

dibromo-3-

chloropyridine, is

almost insoluble

in water and

soluble in

organic solvents

like ethanol and

chlorinated

solvents.[4])

Data not

available

Data not

available

Data not

available
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Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 2,5-
Dibromo-3-(trifluoromethyl)pyridine are not available. However, the following are well-

established, general procedures for determining the key physical properties of solid organic

compounds.

Determination of Melting Point
The melting point of a solid organic compound can be determined using a capillary tube

method with a melting point apparatus.

Procedure:

Sample Preparation: A small amount of the dry, finely powdered compound is packed into a

capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, adjacent to a calibrated thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (the onset of melting)

and the temperature at which the entire solid has turned into a clear liquid (completion of

melting) are recorded. This range is the melting point of the substance. A narrow melting

range (0.5-2 °C) is indicative of a pure compound.

Determination of Boiling Point
For high-boiling point liquids or solids that can be melted without decomposition, the boiling

point can be determined using a small-scale distillation method or a capillary method.

Procedure (Capillary Method):

Sample Preparation: A small amount of the substance is placed in a small test tube (fusion

tube). A capillary tube, sealed at one end, is inverted and placed into the test tube with the

open end submerged in the liquid.
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Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a

suitable heating bath (e.g., an oil bath or a heating block).

Heating: The bath is heated gradually until a rapid and continuous stream of bubbles

emerges from the open end of the capillary tube.

Observation: The heating is then discontinued, and the bath is allowed to cool slowly. The

boiling point is the temperature at which the bubbling ceases and the liquid just begins to

enter the capillary tube.

Determination of Density
The density of a solid compound can be determined by measuring its mass and volume. For an

irregularly shaped solid, the volume can be determined by liquid displacement.

Procedure:

Mass Measurement: A known mass of the solid compound is accurately weighed using an

analytical balance.

Volume Measurement by Displacement: A graduated cylinder is partially filled with a liquid in

which the compound is insoluble. The initial volume of the liquid is recorded. The weighed

solid is then carefully added to the graduated cylinder, ensuring it is fully submerged. The

new volume is recorded. The volume of the solid is the difference between the final and initial

liquid levels.

Calculation: The density is calculated by dividing the mass of the solid by its determined

volume (Density = Mass / Volume).

Determination of Solubility
The solubility of a compound in various solvents can be determined qualitatively and

quantitatively.

Qualitative Procedure:

A small, measured amount of the solid (e.g., 10 mg) is placed in a test tube.
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A small volume of the solvent (e.g., 1 mL) is added.

The mixture is agitated vigorously for a set period.

Visual observation determines if the solid has dissolved completely, partially, or not at all.

This can be repeated with different solvents (e.g., water, ethanol, acetone, dichloromethane)

to establish a solubility profile.

Quantitative Procedure (Gravimetric Method):

A saturated solution is prepared by adding an excess of the solid to a known volume of the

solvent at a specific temperature.

The solution is stirred or agitated until equilibrium is reached (no more solid dissolves).

A known volume of the clear, saturated solution is carefully removed, avoiding any

undissolved solid.

The solvent is evaporated from the withdrawn sample, and the mass of the remaining solid is

accurately measured.

The solubility is then expressed as grams of solute per 100 mL or 100 g of solvent.

Workflow for Physical Property Determination
The following diagram illustrates a general workflow for the characterization of the physical

properties of a chemical compound like 2,5-Dibromo-3-(trifluoromethyl)pyridine.
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Caption: General workflow for determining the physical properties of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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